Cas no 94133-52-5 (Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester)
94133-52-5 structure
Product Name:Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester
CAS No:94133-52-5
MF:C6H12O2S
MW:148.223280906677
CID:818783
PubChem ID:23624125
Update Time:2025-04-19
Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester
- methylsulfanyl 2-methylbutanoate
- EINECS 302-713-5
- OS-methyl 2-methylthioperoxybutyrate
- Methyl 2-methylbutane(thioperoxo)oate
- DTXSID40916393
- AKOS015898634
- 94133-52-5
-
- Inchi: 1S/C6H12O2S/c1-4-5(2)6(7)8-9-3/h5H,4H2,1-3H3
- InChI Key: USCOXMHXVRWRAT-UHFFFAOYSA-N
- SMILES: S(C)OC(C(C)CC)=O
Computed Properties
- Exact Mass: 148.05580079g/mol
- Monoisotopic Mass: 148.05580079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 93.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 51.6Ų
Butane(thioperoxoic) acid, 2-methyl-, OS-methyl ester Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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